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Compound of Interest

Compound Name: 1-Docosanol-d45

Cat. No.: B12424369

An In-depth Technical Guide to 1-Docosanol-d45: Chemical Properties and Structure

Introduction

1-Docosanol-d45 is the deuterium-labeled form of 1-Docosanol, a 22-carbon saturated fatty
alcohol.[1] While 1-Docosanol (also known as behenyl alcohol) is utilized in cosmetics as an
emollient, emulsifier, and thickener, its primary pharmacological role is as a topical antiviral
agent for treating recurrent herpes simplex labialis (cold sores).[2][3][4] The deuterated variant,
1-Docosanol-d45, serves as a crucial tool for researchers. Its stable heavy isotope
composition makes it ideal for use as an internal standard in quantitative analyses by Nuclear
Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid
Chromatography-Mass Spectrometry (LC-MS), and as a tracer in drug development and
metabolic studies.[1]

Chemical and Physical Properties

The physical and chemical properties of 1-Docosanol-d45 are summarized below. Data for the
non-deuterated form are included for context where specific data for the deuterated analog is
not available.
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Property Value Reference
Molecular Formula C22HD450 [5]
Molecular Weight 371.9 g/mol [6]

Monoisotopic Mass

371.637319654 Da

[6]

IUPAC Name

1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,
9,9,10,10,11,11,12,12,13,13,1
4,14,15,15,16,16,17,17,18,18,
19,19,20,20,21,21,22,22,22-
pentatetracontadeuteriodocosa

n-1-ol

[6]

Synonyms

1-Docosonol-d45, Abreva-d45,
Behenic-d45 Alcohol, Behenyl-
d45 Alcohol

[5]

Physical Form

Waxy solid, pellets, or large

crystals (in non-deuterated

[2]7]

form)

Melting Point 65-72 °C (for 1-Docosanol) [2]

" ) 180 °C at 0.22 mmHg (for 1-

Boiling Point
Docosanol)
Insoluble in water; very soluble

N in ethanol and methanol;
Solubility [2][7]

soluble in ether and
chloroform.[2][7]

Topological Polar Surface Area

20.2 A2

[6]

XLogP3

10.5

[6]

Chemical Structure and Isotopic Labeling

1-Docosanol-d45 is a long-chain, saturated fatty alcohol composed of a 22-carbon backbone.

The "-d45" designation signifies that 45 of the hydrogen atoms on the carbon chain have been

substituted with their heavy isotope, deuterium (2H or D). This extensive labeling results in a

© 2025 BenchChem. All rights reserved.

2/5

Tech Support


https://cymitquimica.com/products/TR-D678857/661-19-8/1-docosanol-d45/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Docosanol-d45
https://pubchem.ncbi.nlm.nih.gov/compound/1-Docosanol-d45
https://pubchem.ncbi.nlm.nih.gov/compound/1-Docosanol-d45
https://cymitquimica.com/products/TR-D678857/661-19-8/1-docosanol-d45/
https://www.atamanchemicals.com/1-docosanol_u26859/
https://www.solubilityofthings.com/docosan-1-ol
https://www.atamanchemicals.com/1-docosanol_u26859/
https://www.atamanchemicals.com/1-docosanol_u26859/
https://www.solubilityofthings.com/docosan-1-ol
https://www.atamanchemicals.com/1-docosanol_u26859/
https://www.solubilityofthings.com/docosan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Docosanol-d45
https://pubchem.ncbi.nlm.nih.gov/compound/1-Docosanol-d45
https://www.benchchem.com/product/b12424369?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

significant mass shift compared to the parent compound, which is essential for its use as an
internal standard in mass spectrometry-based assays. The single hydroxyl (-OH) group at the
C-1 position defines it as a primary alcohol.
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Caption: Simplified structure of 1-Docosanol-d45.

Mechanism of Action (Parent Compound)

The antiviral activity of 1-Docosanol is attributed to its unique mechanism of inhibiting viral
entry into host cells.[4] Unlike many antiviral drugs that target viral enzymes, 1-Docosanol is
thought to interact with the host cell membrane.[3][8] This interaction alters the cell surface
phospholipids, thereby preventing the fusion of the lipid envelope of viruses, such as Herpes
Simplex Virus (HSV), with the host cell's plasma membrane.[3][4] By blocking this critical fusion
step, the virus is unable to enter the cell, effectively halting subsequent replication.[4][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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